Cas no 1152841-58-1 (2-(4-amino-1H-pyrazol-1-yl)-N-(2-methylpropyl)acetamide)

• Product Name: 2-(4-amino-1H-pyrazol-1-yl)-N-(2-methylpropyl)acetamide
• CAS No: 1152841-58-1
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• MDL: MFCD11128198
• CID: 5611816
• PubChem ID: 43185729
• Update Time: 2025-06-27

2-(4-amino-1H-pyrazol-1-yl)-N-(2-methylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-804718
• CS-0294933
• 2-(4-Amino-1h-pyrazol-1-yl)-N-isobutylacetamide
• 2-(4-amino-1H-pyrazol-1-yl)-N-(2-methylpropyl)acetamide
• 1152841-58-1
• AKOS000205295
• 1H-Pyrazole-1-acetamide, 4-amino-N-(2-methylpropyl)-

• MDL： MFCD11128198
• Inchi： 1S/C9H16N4O/c1-7(2)3-11-9(14)6-13-5-8(10)4-12-13/h4-5,7H,3,6,10H2,1-2H3,(H,11,14)
• InChI Key： PLOOFBOYYMJGAV-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(C=N1)N)NCC(C)C

Computed Properties

• Exact Mass: 196.13241115g/mol
• Monoisotopic Mass: 196.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 434.7±25.0 °C(Predicted)
• pka: 15.14±0.46(Predicted)

Additional information on 2-(4-amino-1H-pyrazol-1-yl)-N-(2-methylpropyl)acetamide

Introduction to 2-(4-amino-1H-pyrazol-1-yl)-N-(2-methylpropyl)acetamide (CAS No. 1152841-58-1)

2-(4-amino-1H-pyrazol-1-yl)-N-(2-methylpropyl)acetamide, identified by its Chemical Abstracts Service (CAS) number 1152841-58-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a pyrazole core substituted with an amino group and an N-(2-methylpropyl)acetamide moiety, has garnered attention due to its potential biological activities and structural versatility. The pyrazole scaffold is a privileged structure in medicinal chemistry, known for its role in various pharmacophores across multiple therapeutic categories.

The pyrazole ring in this compound serves as a key pharmacophoric element, contributing to its interactions with biological targets. Pyrazoles are heterocyclic compounds that exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The presence of an amino group at the 4-position of the pyrazole ring enhances the compound's potential for hydrogen bonding interactions, which is crucial for binding affinity and specificity. Furthermore, the N-(2-methylpropyl)acetamide moiety introduces a lipophilic character to the molecule, influencing its solubility and membrane permeability—critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding modes of such compounds with high precision. Studies suggest that the pyrazole-amino group interaction may play a pivotal role in modulating enzyme activity or receptor binding. For instance, modifications of this scaffold have been explored in the development of kinase inhibitors, where the pyrazole ring often serves as a core structure for achieving high selectivity and potency. The N-substituent in N-(2-methylpropyl)acetamide further fine-tunes the pharmacokinetic profile, potentially enhancing metabolic stability and reducing off-target effects.

The synthesis of 2-(4-amino-1H-pyrazol-1-yl)-N-(2-methylpropyl)acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include condensation reactions between appropriately substituted pyrazoles and acetoacetamides, followed by functional group transformations to introduce the desired substituents. Advances in green chemistry principles have also influenced synthetic methodologies, promoting the use of catalytic systems and solvent-free conditions to minimize environmental impact.

In vitro studies have begun to unravel the biological potential of this compound. Preliminary data indicate that it may exhibit inhibitory effects on certain enzymes or receptors relevant to therapeutic intervention. For example, analogs with similar structures have shown promise in preclinical models as modulators of inflammatory pathways or as potential candidates for treating neurological disorders. The amino group at position 4 of the pyrazole ring is particularly noteworthy, as it can serve as a docking site for biologically active residues on target proteins.

The structural flexibility offered by the N-(2-methylpropyl)acetamide side chain allows for further derivatization, enabling the exploration of a diverse chemical space. This adaptability is advantageous in drug discovery pipelines, where libraries of structurally varied compounds are screened for optimal biological activity. Computational tools such as molecular dynamics simulations and virtual screening have accelerated this process by predicting binding affinities and identifying promising candidates for experimental validation.

From a regulatory perspective, CAS No. 1152841-58-1 provides a unique identifier for this compound, facilitating accurate documentation and compliance with safety standards. While not classified as a hazardous or controlled substance under current regulations, proper handling procedures are still recommended to ensure safe laboratory practices. Researchers working with this compound should adhere to standard protocols for organic synthesis and handling of intermediates.

The future direction of research on 2-(4-amino-1H-pyrazol-1-yl)-N-(2-methylpropyl)acetamide lies in expanding its therapeutic applications through structure-activity relationship (SAR) studies. By systematically modifying substituents on the pyrazole ring or the acetamide moiety, scientists can optimize potency, selectivity, and pharmacokinetic properties. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into clinical candidates.

In conclusion,2-(4-amino-1H-pyrazol-1-yl)-N-(2-methylpropyl)acetamide represents a promising scaffold with significant potential in pharmaceutical development. Its unique structural features—comprising a pyrazole core substituted with an amino group and an N-substituted acetamide—make it an attractive candidate for further exploration. As research progresses, this compound may contribute to novel therapeutic strategies across various disease areas.